Cas no 1805084-83-6 (3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805084-83-6
• MF: C₉H₆F₆N₂O₂
• MW: 288.146563053131
• CID: 4812914
• Update Time: 2025-07-20

3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H6F6N2O2/c10-8(11,12)6-2-17-7(19-9(13,14)15)4(1-16)5(6)3-18/h2-3H,1,16H2
• InChI Key： OPPDPIYJNVRTCI-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CN)=C1C=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde

Comprehensive Overview of 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805084-83-6)

3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805084-83-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and multiple trifluoromethyl and trifluoromethoxy substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups contribute to its versatility in modern synthetic chemistry.

The growing interest in fluorinated compounds like 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde stems from their enhanced stability, lipophilicity, and bioavailability. These attributes are particularly sought after in drug discovery, where fluorine-containing molecules often demonstrate improved metabolic stability and binding affinity. Researchers are increasingly exploring this compound for applications in central nervous system (CNS) therapeutics and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

One of the most frequently asked questions about CAS No. 1805084-83-6 revolves around its synthetic routes and purification methods. The compound's aminomethyl and carboxaldehyde functionalities provide multiple handles for further derivatization, enabling the creation of diverse molecular libraries. Recent advancements in flow chemistry and catalytic fluorination have streamlined its production, addressing scalability challenges often associated with multi-fluorinated pyridines. These innovations are particularly relevant to industries prioritizing green chemistry principles and cost-effective manufacturing.

In analytical characterization, 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde presents unique challenges due to its NMR spectral complexity and sensitivity to environmental conditions. Cutting-edge techniques like LC-MS hyphenation and cryoprobe-enhanced spectroscopy are being employed to ensure accurate quality control. The compound's logP and pKa values are also critical parameters being studied, as they directly influence its behavior in biological systems—a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) modeling.

The commercial availability of CAS 1805084-83-6 has expanded significantly, driven by demand from contract research organizations (CROs) and academic laboratories. Suppliers now offer customized packaging and documentation, including detailed certificates of analysis (CoA) and structure-activity relationship (SAR) data sheets. This aligns with the broader industry shift toward data-driven compound procurement, where researchers prioritize comprehensive technical support alongside material quality.

Looking ahead, the potential applications of 3-(Aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors represent an exciting frontier. Its ability to serve as a versatile pharmacophore in fragment-based drug design is being actively investigated, coinciding with the pharmaceutical industry's focus on targeted protein degradation strategies. These developments position the compound as a key player in next-generation therapeutic platforms.